Tert-butyl 3,5,5-trimethylhexaneperoxoate
Cat. No. B079030
Key on ui cas rn:
13122-18-4
M. Wt: 230.34 g/mol
InChI Key: VSJBBIJIXZVVLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06268523B1
Procedure details
To a reaction vial with a TEFLON fluoropolymer magnetic stirring rod, 3 ml containing 0.2 M tert-butyl hydroperoxide and 0.2 M 3,5,5-trimethylhexanoic acid in isooctane was added. The reaction was started by addition of 200 mg of Candida antartica enzyme and about 10 mg of molsieves (3 grains). After twenty-fourand one-half hours, 11.2% conversion to tert-butyl peroxy-3,5,5-trimethylhexanoate was obtained as measured with GC.
[Compound]
Name
TEFLON fluoropolymer
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[C:1]([O:5][OH:6])([CH3:4])([CH3:3])[CH3:2].[CH3:7][CH:8]([CH2:13][C:14]([CH3:17])([CH3:16])[CH3:15])[CH2:9][C:10](O)=[O:11]>C(CC(C)(C)C)(C)C>[CH3:7][CH:8]([CH2:13][C:14]([CH3:17])([CH3:16])[CH3:15])[CH2:9][C:10]([O:6][O:5][C:1]([CH3:4])([CH3:3])[CH3:2])=[O:11]
|
Inputs
Step One
[Compound]
|
Name
|
TEFLON fluoropolymer
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OO
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC(CC(=O)O)CC(C)(C)C
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(C)CC(C)(C)C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The reaction was started by addition of 200 mg of Candida antartica enzyme and about 10 mg of molsieves (3 grains)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(CC(=O)OOC(C)(C)C)CC(C)(C)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
